1-(2-amino-3,4-difluorophenyl)ethan-1-one
Overview
Description
1-(2-Amino-3,4-difluorophenyl)ethan-1-one, also known as 1-Amino-2,4-difluorobenzene, is an organic compound with a wide range of applications in the scientific research field. It is a white solid that is soluble in water and has a melting point of approximately 80°C. 1-Amino-2,4-difluorobenzene is used as an intermediate in the synthesis of pharmaceuticals and pesticides, as well as in the synthesis of dyes, fragrances, and other compounds. It is also used in the manufacture of photographic materials, artificial sweeteners, and other products.
Mechanism of Action
The mechanism of action of 1-(2-amino-3,4-difluorophenyl)ethan-1-onedifluorobenzene is not well understood. However, it is believed that the compound acts as a catalyst in the reaction of other molecules, promoting their conversion into different products. This is due to the presence of the amino group, which is capable of forming hydrogen bonds with other molecules. This allows the compound to act as a bridge between two molecules, allowing them to react with each other more easily.
Biochemical and Physiological Effects
1-(2-amino-3,4-difluorophenyl)ethan-1-onedifluorobenzene has been shown to be non-toxic and non-carcinogenic in animal studies. It has also been shown to be non-mutagenic and non-teratogenic. There is no evidence that it has any effect on the biochemical or physiological processes of the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(2-amino-3,4-difluorophenyl)ethan-1-onedifluorobenzene in laboratory experiments is its relatively low cost and availability. It is a relatively stable compound, which makes it easy to store and use. However, it is important to note that the compound is sensitive to light and should be stored away from direct sunlight. In addition, the compound is volatile and can easily evaporate, so it should be handled with care.
Future Directions
1-(2-amino-3,4-difluorophenyl)ethan-1-onedifluorobenzene has the potential to be used in a variety of applications in the future. It could be used in the synthesis of novel pharmaceuticals, pesticides, and other compounds. It could also be used in the development of new materials and technologies, such as sensors, catalysts, and nanomaterials. In addition, its use in the synthesis of small molecules, such as peptides and oligonucleotides, could be explored further. Finally, its potential use in the development of new drugs and treatments could be investigated.
Synthesis Methods
1-(2-amino-3,4-difluorophenyl)ethan-1-onedifluorobenzene is synthesized by the reaction of 2-amino-3,4-difluorobenzaldehyde with ethyl acetate in the presence of an acid catalyst. The reaction proceeds in two steps. In the first step, the aldehyde reacts with the ethyl acetate to form an ester, which is then hydrolyzed in the presence of the acid catalyst to form 1-(2-amino-3,4-difluorophenyl)ethan-1-onedifluorobenzene. The reaction is typically carried out at a temperature of 80°C and a pressure of 1 atm.
Scientific Research Applications
1-(2-amino-3,4-difluorophenyl)ethan-1-onedifluorobenzene is widely used in scientific research as a reagent for the synthesis of various compounds. It is used in the synthesis of pharmaceuticals, pesticides, dyes, fragrances, photographic materials, artificial sweeteners, and other products. It is also used in the synthesis of small molecules, such as peptides and oligonucleotides, which are used in drug discovery and development. In addition, it is used in the synthesis of aromatic compounds, which are used in the development of new materials and technologies.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-amino-3,4-difluorophenyl)ethan-1-one involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-difluoroaniline", "acetyl chloride", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Acetylation of 2,3-difluoroaniline with acetyl chloride in the presence of sodium acetate and ethanol to form N-acetyl-2,3-difluoroaniline.", "Step 2: Reduction of N-acetyl-2,3-difluoroaniline with sodium borohydride in methanol to form 2-amino-3,4-difluoroaniline.", "Step 3: Condensation of 2-amino-3,4-difluoroaniline with acetaldehyde in the presence of acetic acid to form 1-(2-amino-3,4-difluorophenyl)ethan-1-ol.", "Step 4: Oxidation of 1-(2-amino-3,4-difluorophenyl)ethan-1-ol with chromic acid in acetic acid to form 1-(2-amino-3,4-difluorophenyl)ethan-1-one." ] } | |
CAS RN |
1934883-37-0 |
Product Name |
1-(2-amino-3,4-difluorophenyl)ethan-1-one |
Molecular Formula |
C8H7F2NO |
Molecular Weight |
171.1 |
Purity |
95 |
Origin of Product |
United States |
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